Cas no 1603443-19-1 (3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]morpholine)

• Product Name: 3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]morpholine
• CAS No: 1603443-19-1
• MF: C₉H₁₄N₂O₂S
• MW: 214.284660816193
• CID: 6054035
• PubChem ID: 116003494
• Update Time: 2025-07-02

3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]morpholine Chemical and Physical Properties

Names and Identifiers

• EN300-917492
• 3-[2-(methoxymethyl)-1,3-thiazol-4-yl]morpholine
• 1603443-19-1
• 3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]morpholine

• Inchi： 1S/C9H14N2O2S/c1-12-5-9-11-8(6-14-9)7-4-13-3-2-10-7/h6-7,10H,2-5H2,1H3
• InChI Key： DEPNUMPMXQMUOA-UHFFFAOYSA-N
• SMILES： S1C(COC)=NC(=C1)C1COCCN1

Computed Properties

• Exact Mass: 214.07759887g/mol
• Monoisotopic Mass: 214.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]morpholine

Introduction to 3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]morpholine (CAS No. 1603443-19-1)

3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]morpholine, identified by its CAS number 1603443-19-1, is a significant compound in the realm of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both thiazole and morpholine moieties in its molecular structure suggests a rich chemical diversity, making it a promising candidate for further exploration in medicinal chemistry.

The thiazole ring is a heterocyclic compound that features a sulfur atom bonded to two carbon atoms within a five-membered ring. This structural motif is well-documented for its role in various biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of the morpholine group further enhances the compound's potential pharmacological profile. Morpholine derivatives are known for their versatility in drug design, often contributing to improved solubility and bioavailability of therapeutic agents.

In recent years, there has been a surge in research focusing on the development of novel therapeutic agents derived from heterocyclic compounds. The combination of thiazole and morpholine in 3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]morpholine positions it as a valuable scaffold for medicinal chemists. Researchers have been exploring its potential in various therapeutic areas, including oncology, neurology, and infectious diseases.

One of the most compelling aspects of this compound is its structural flexibility, which allows for modifications that can fine-tune its pharmacological properties. The Methoxymethyl group attached to the thiazole ring provides a site for further functionalization, enabling the creation of analogs with enhanced binding affinity or altered metabolic stability. This adaptability makes 3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]morpholine an attractive candidate for structure-activity relationship (SAR) studies.

The pharmaceutical industry has shown particular interest in compounds that exhibit multiple biological activities. The dual functionality of 3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]morpholine makes it a promising candidate for multitarget drug discovery. Such compounds can offer therapeutic benefits by simultaneously interacting with multiple biological pathways, potentially leading to more effective treatment strategies.

In the context of oncology research, the structural features of 3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]morpholine have been investigated for their potential to inhibit key enzymes involved in cancer cell proliferation. Preclinical studies have suggested that derivatives of this compound may exhibit cytotoxic effects against various cancer cell lines. The thiazole and morpholine moieties are believed to contribute to these effects by interfering with critical cellular processes such as DNA replication and transcription.

The field of neurology has also seen interest in this compound due to its potential role as a precursor for drugs targeting neurological disorders. The morpholine group is particularly relevant here, as morpholine derivatives have been explored for their ability to cross the blood-brain barrier (BBB). This property is crucial for developing treatments for central nervous system (CNS) disorders such as Alzheimer's disease and Parkinson's disease.

Infectious disease research has similarly benefited from the exploration of heterocyclic compounds like 3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]morpholine. The thiazole ring has been identified as a key structural element in several antiviral and antibacterial agents. By leveraging this motif, researchers aim to develop novel compounds that can combat emerging infectious diseases and resist existing drug resistance mechanisms.

The synthesis of 3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]morpholine involves multi-step organic reactions that highlight the compound's synthetic complexity. Advanced synthetic techniques are employed to ensure high yield and purity, which are critical for pharmaceutical applications. The use of protective groups and careful reaction optimization are essential steps in achieving the desired product.

The chemical stability of this compound under various conditions is another area of interest. Researchers are investigating its behavior under different pH levels, temperatures, and storage conditions to ensure its suitability for industrial-scale production and clinical use. Understanding these stability parameters is crucial for formulating effective drug delivery systems.

Evaluation of the pharmacokinetic properties of 3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]morpholine is essential for determining its potential as a therapeutic agent. Studies focusing on absorption, distribution, metabolism, excretion (ADME), and toxicity (ADMET) provide critical insights into how the compound behaves within the human body. These studies help identify any potential side effects or interactions with other drugs.

The growing body of research on 3-[2-(Methoxymethyl)-1,3-thiazol-4-yl]morpholine underscores its significance in modern pharmaceutical chemistry. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases. The combination of traditional medicinal chemistry principles with cutting-edge research methodologies ensures that this field remains dynamic and forward-thinking.